Cas no 115538-84-6 (3?,7α-Dihydroxy-5-cholestenoic acid)

• Product Name: 3?,7α-Dihydroxy-5-cholestenoic acid
• CAS No: 115538-84-6
• MF: C₂₇H₄₄O₄
• MW: 432.635869026184
• CID: 207583
• PubChem ID: 3081084
• Update Time: 2025-07-01

3?,7α-Dihydroxy-5-cholestenoic acid Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-26-oicacid, 3,7-dihydroxy-, (3b,7a)-
• (6R)-6-[(3S,7S,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid
• 3,7-dihydroxy-5-cholestenoic acid
• (3beta,7alpha)-3,7-dihydroxycholest-5-en-26-oic acid
• 3beta,7alpha-Dihydroxy-5-cholesten-26-oic acid
• Cholest-5-en-26-oic acid, 3,7-dihydroxy-, (3beta,7alpha)-
• 3beta,7alpha-Dihydroxy-5-cholestenoate
• 3,7-Dihydroxycholest-5-en-26-oic acid
• C17335
• 3beta,7alpha-dihydroxy-5-cholestenoic acid
• (3beta,7alpha)-3,7-dihydroxy-Cholest-5-en-26-oic acid
• 3,7-dihydroxy-5-cholestenoate
• 3beta,7alpha-Dihydroxy-5-cholesten-26-oate
• SCHEMBL1247363
• 3 beta,7 alpha-Dihydroxy-5-cholesten-26-oate
• 115538-84-6
• CHEBI:81015
• (3beta,7alpha)-3,7-dihydroxy-Cholest-5-en-26-oate
• 3 beta,7 alpha-Dihydroxy-5-cholesten-26-oic acid
• Q27154974
• DTXSID20921748
• PD192554
• 3?,7α-Dihydroxy-5-cholestenoic acid

• Inchi： 1S/C27H44O4/c1-16(6-5-7-17(2)25(30)31)20-8-9-21-24-22(11-13-27(20,21)4)26(3)12-10-19(28)14-18(26)15-23(24)29/h15-17,19-24,28-29H,5-14H2,1-4H3,(H,30,31)/t16-,17?,19+,20-,21+,22+,23-,24+,26+,27-/m1/s1
• InChI Key： GYJSAWZGYQXRBS-GRJZKGIBSA-N
• SMILES： O[C@@H]1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C(=O)O)C)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 432.324
• Monoisotopic Mass: 432.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 588.1°C at 760 mmHg
• Flash Point: 323.5°C
• Refractive Index: 1.555

3?,7α-Dihydroxy-5-cholestenoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 3?,7α-Dihydroxy-5-cholestenoic acid

3?,7α-Dihydroxy-5-cholestenoic Acid: A Comprehensive Overview

3?,7α-Dihydroxy-5-cholestenoic acid, also known by its CAS number 115538-84-6, is a naturally occurring compound that has garnered significant attention in the fields of chemistry, pharmacology, and biotechnology. This compound belongs to the class of cholestenoic acids, which are derivatives of cholesterol with a hydroxyl group at specific positions. The unique structure of 3?,7α-Dihydroxy-5-cholestenoic acid makes it a subject of interest for researchers exploring its potential applications in drug development and therapeutic interventions.

The molecular structure of 3?,7α-Dihydroxy-5-cholestenoic acid consists of a cholestane skeleton with hydroxyl groups at the 3? and 7α positions, along with a carboxylic acid group at the 5 position. This configuration imparts distinctive chemical properties, including its ability to interact with biological systems. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in inflammatory and immune responses.

One of the most promising areas of research involving 3?,7α-Dihydroxy-5-cholestenoic acid is its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), making it a candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease (IBD). Furthermore, its ability to modulate the nuclear factor-kappa B (NF-κB) pathway has been extensively studied, providing insights into its mechanism of action.

In addition to its anti-inflammatory properties, 3?,7α-Dihydroxy-5-cholestenoic acid has shown potential in anticancer research. Studies have revealed that this compound can induce apoptosis in various cancer cell lines by targeting mitochondrial pathways and activating caspase enzymes. Its ability to inhibit tumor growth in animal models has further solidified its position as a promising anticancer agent.

The synthesis and isolation of 3?,7α-Dihydroxy-5-cholestenoic acid have been optimized through advancements in organic chemistry techniques. Researchers have developed efficient methods for the total synthesis of this compound, enabling large-scale production for preclinical and clinical studies. The use of biotechnological approaches, such as microbial fermentation, has also emerged as a viable strategy for producing this compound sustainably.

Beyond its therapeutic applications, 3?,7α-Dihydroxy-5-cholestenoic acid has been explored for its role in metabolic regulation. Studies have shown that it can influence lipid metabolism by interacting with key enzymes involved in cholesterol biosynthesis and degradation. This property makes it a potential candidate for managing metabolic disorders such as hyperlipidemia and obesity.

In conclusion, 3?,7α-Dihydroxy-5-cholestenoic acid, with its CAS number 115538-84-6, represents a multifaceted compound with diverse biological activities. Its anti-inflammatory, anticancer, and metabolic-regulating properties make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play a significant role in advancing modern medicine.